2-cyclohexyloxy-N-[1-(2-methoxyphenyl)piperidin-4-yl]acetamide

• IUPAC Name: 2-cyclohexyloxy-N-[1-(2-methoxyphenyl)piperidin-4-yl]acetamide
• InChI: InChI=1S/C20H30N2O3/c1-24-19-10-6-5-9-18(19)22-13-11-16(12-14-22)21-20(23)15-25-17-7-3-2-4-8-17/h5-6,9-10,16-17H,2-4,7-8,11-15H2,1H3,(H,21,23)
• InChI Key: WXMWUSGPIKLYLA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCC(CC2)NC(=O)COC3CCCCC3
• Molecular Formula: C20H30N2O3
• Molecular Weight: 346.5 g/mol

Description

2-cyclohexyloxy-N-[1-(2-methoxyphenyl)piperidin-4-yl]acetamide, also known as JNJ-40411813, is a novel compound that has gained significant attention in the scientific research community due to its potential therapeutic applications.

Mechanism of Action

2-cyclohexyloxy-N-[1-(2-methoxyphenyl)piperidin-4-yl]acetamide is a selective serotonin and norepinephrine reuptake inhibitor (SNRI) that acts by blocking the transporters responsible for the reuptake of these neurotransmitters. This leads to an increase in the concentration of serotonin and norepinephrine in the synaptic cleft, which enhances their neurotransmission and ultimately leads to the therapeutic effects of this compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its SNRI activity. By increasing the concentration of serotonin and norepinephrine in the synaptic cleft, this compound enhances their neurotransmission, which can lead to improved mood, reduced anxiety, and decreased pain perception. However, this compound may also have off-target effects on other neurotransmitter systems, which could potentially lead to unwanted side effects.

Advantages and Limitations for Lab Experiments

2-cyclohexyloxy-N-[1-(2-methoxyphenyl)piperidin-4-yl]acetamide has several advantages for use in lab experiments, including its high potency and selectivity for the serotonin and norepinephrine transporters. However, it is important to note that this compound may have off-target effects on other neurotransmitter systems, which could potentially confound experimental results. Additionally, this compound is a novel compound that has not been extensively studied in humans, so its safety profile and potential side effects are not well understood.

Future Directions

There are several future directions for the research and development of 2-cyclohexyloxy-N-[1-(2-methoxyphenyl)piperidin-4-yl]acetamide. One potential avenue is to further explore its therapeutic potential in the treatment of anxiety, depression, and addiction. Additionally, future studies could investigate the safety and tolerability of this compound in humans, as well as its potential for drug-drug interactions. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential off-target effects on other neurotransmitter systems.

Synthesis Methods

The synthesis of 2-cyclohexyloxy-N-[1-(2-methoxyphenyl)piperidin-4-yl]acetamide involves several steps, including the reaction of 4-piperidone with 2-methoxybenzyl chloride to form 1-(2-methoxyphenyl)piperidin-4-ol. This intermediate product is then reacted with cyclohexyl chloroformate and N,N-diisopropylethylamine to form this compound. The overall yield of the synthesis process is approximately 50%, and the purity of the final product is greater than 99%.

Scientific Research Applications

2-cyclohexyloxy-N-[1-(2-methoxyphenyl)piperidin-4-yl]acetamide has been extensively studied for its potential therapeutic applications in various medical conditions, including anxiety, depression, and addiction. In preclinical studies, this compound has shown promising results in reducing anxiety-like behavior in animal models. It has also been shown to inhibit the reuptake of serotonin and norepinephrine, which are neurotransmitters involved in the regulation of mood and anxiety.